Cas no 28045-73-0 (1,3-Benzenedicarboxylic acid, 4-ethoxy-, 3-methyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-ethoxy-, 3-methyl ester
• CAS No: 28045-73-0
• MF: C₁₁H₁₁O₅
• MW: 223.202043771744
• CID: 1433646
• PubChem ID: 85774063
• Update Time: 2025-04-20

1,3-Benzenedicarboxylic acid, 4-ethoxy-, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-ethoxy-, 3-methyl ester
• 3-Methyl 4-ethoxy-1,3-benzenedicarboxylate
• DB-411181
• 28045-73-0

• Inchi： 1S/C11H12O5/c1-3-16-9-5-4-7(10(12)13)6-8(9)11(14)15-2/h4-6H,3H2,1-2H3,(H,12,13)/p-1
• InChI Key： AXUKAVBFSSVWIV-UHFFFAOYSA-M
• SMILES： O(CC)C1C=CC(C(=O)[O-])=CC=1C(=O)OC

Computed Properties

• Exact Mass: 223.06063
• Monoisotopic Mass: 223.06064845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.66